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Compound of Interest

Compound Name: Ammonium 15N chloride,

Cat. No.: B120650

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Ammonium 15N chloride. It outlines immediate safety
protocols, operational procedures, and disposal plans to ensure the safe and effective use of
this compound in a laboratory setting.

Immediate Safety Information: Hazard Identification

Ammonium 15N chloride shares the same chemical and toxicological properties as its
unlabeled counterpart, as the 15N isotope is stable and does not emit radiation.[1] The primary
hazards are associated with the chemical nature of ammonium chloride.[1]

Hazard Summary Table
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Hazard
Classification

GHS Hazard

Signal Word
Statement

Key Precautionary
Statements

Acute Toxicity (Oral),
Category 4

H302: Harmful if

Warning
swallowed.[2][3][4]

P264: Wash skin
thoroughly after
handling.[3][4]P270:
Do not eat, drink or
smoke when using
this product.[3]
[4]P301+P312: IF
SWALLOWED: Call a
POISON
CENTER/doctor if you

feel unwell.[3]

Eye Irritation,

Category 2A

H319: Causes serious

oo Warning
eye irritation.[2][3][4]

P280: Wear eye
protection/face
protection.
[3]P305+P351+P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[3]P337+P313:
If eye irritation
persists: Get medical

advice/attention.[3]

Chronic Aquatic

Hazard, Category 2

H411: Toxic to aquatic
life with long lasting -
effects.[2][3][4]

P273: Avoid release to
the environment.[3][4]
[5]P391: Collect
spillage.[3][4]

First Aid Measures
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« If Swallowed: Immediately rinse the mouth with water and make the victim drink water (two
glasses at most).[6] Call a physician or poison control center if you feel unwell.[3][5]

e In Case of Eye Contact: Immediately wash out with plenty of water for at least 15 minutes.[2]
[6] Remove contact lenses if it is safe to do so and continue rinsing.[3] Seek immediate
medical attention from an ophthalmologist.

e In Case of Skin Contact: Take off all contaminated clothing immediately. Flush the skin and
hair with running water.[2] If irritation occurs, seek medical attention.[2]

« If Inhaled: Move the person into fresh air.[2][6] If breathing is difficult or discomfort persists,
seek medical attention.[2]

Operational Plan: Step-by-Step Handling Protocol

1. Personal Protective Equipment (PPE) Before handling Ammonium 15N chloride, ensure
the following PPE is worn:

» Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles
are required.[7] A face shield should be used in addition to goggles when there is a greater
risk of splashing.[8][9]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[7] It is
recommended to wear two pairs of nitrile gloves.[7] Always inspect gloves before use and
use proper removal techniques.[4]

o Body Protection: A properly sized laboratory coat, fully buttoned, is mandatory.[7] For larger
guantities or when splashing is likely, a chemical-resistant apron should be worn.[8][9] Full-
length pants and closed-toe shoes are required at all times.[7]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid the generation and inhalation of dust.[3][5] If dust is generated and ventilation
is inadequate, a NIOSH-approved respirator is necessary.[3][5]

2. Storage and Handling
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Receiving: Upon receipt, inspect the container for damage. Store in the original, tightly
sealed container.[2]

Storage: Keep the container in a cool, dry, and well-ventilated area.[2][7] Ammonium chloride
is hygroscopic; protect it from moisture.[3][7] Store away from incompatible materials such
as strong acids, bases, and oxidizing agents.[3][7]

Preparation & Weighing: Conduct any weighing or solution preparation in a chemical fume
hood to prevent dust inhalation. Avoid the formation of dust and aerosols during handling.[4]

[6]

During Experimentation: Use the smallest necessary amount of the chemical. Do not eat,
drink, or smoke in the laboratory.[3][10] Wash hands thoroughly after handling the substance
and before leaving the lab.[4][7]

. Spill Response

Minor Spills (Solid): For small spills, sweep up the material using dry clean-up procedures to
avoid generating dust.[2][7] Place the spilled material into a suitable, closed, and labeled
container for disposal.[6]

Containment: Prevent the spillage from entering drains, sewers, or water courses.[2][5]

Decontamination: Clean the affected area with soap and water after the spill has been
collected.[7]

Major Spills: In the event of a large spill, evacuate the area, move upwind, and alert the
appropriate emergency response team.[2]

Disposal Plan

The disposal method for Ammonium 15N chloride is determined by its chemical properties, not
the isotopic label.[1] As 15N is a stable isotope, no special precautions for radioactivity are
needed.[11][12]

o Waste Collection: Dispose of Ammonium 15N chloride and any contaminated materials (e.g.,
gloves, weighing paper) as chemical waste.[1] Collect waste in a clearly labeled, closed
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container.[6][7]

o Regulatory Compliance: All waste must be disposed of in accordance with local, state, and
federal environmental regulations.[1][2][6] Contact a licensed professional waste disposal
service to arrange for pickup and disposal.[6]

o Contaminated Packaging: Dispose of the original container as unused product in accordance

with regulations.[6]

Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ammonium 15N
chloride from receipt to disposal.
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Caption: Workflow for Safe Handling of Ammonium 15N Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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